1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine

• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol
• IUPAC Name: 1-(2-ethyl-1,2,4-triazol-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C6H12N4/c1-3-10-6(4-7-2)8-5-9-10/h5,7H,3-4H2,1-2H3
• InChI Key: RGGGFFNMCJPPMS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)CNC

Description

1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine is a heterocyclic compound that contains a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine typically involves the reaction of 1-ethyl-1H-1,2,4-triazole with N-methylmethanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a solid form.

Chemical Reactions Analysis

Types of Reactions

1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms of the compound, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound may be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1-(1-Ethyl-1h-1,2,4-triazol-5-yl)-N-methylmethanamine include:

• 1-(1-Ethyl-1H-1,2,4-triazol-5-yl)ethanamine
• 1-(1-Ethyl-1H-1,2,4-triazol-5-yl)-1-propanamine
• (1S)-1-(5-Methyl-4H-1,2,4-triazol-3-yl)ethanamine dihydrochloride

Uniqueness

The uniqueness of this compound lies in its specific structure and the presence of both the triazole ring and the N-methylmethanamine group. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it valuable for various research and industrial applications.